Cas no 1359657-06-9 (4-Chloropyrrolo[2,1-f][1,2,4]triazin-2-amine)

• Product Name: 4-Chloropyrrolo[2,1-f][1,2,4]triazin-2-amine
• CAS No: 1359657-06-9
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 4593083
• Update Time: 2023-08-09

4-Chloropyrrolo[2,1-f][1,2,4]triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloropyrrolo[2,1-f][1,2,4]triazin-2-amine
• 4-Chloropyrrolo[1,2-f][1,2,4]triazin-2-amine
• 4-Chloropyrrolo[2,1-f][1,2,4]triazin-2-amine

• Inchi： 1S/C6H5ClN4/c7-5-4-2-1-3-11(4)10-6(8)9-5/h1-3H,(H2,8,10)
• InChI Key： SKMOLTMUHBZTSX-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=CN2N=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines